molecular formula C11H10N2O B1607047 4-Methylquinoline-2-carboxamide CAS No. 30958-79-3

4-Methylquinoline-2-carboxamide

Cat. No. B1607047
CAS RN: 30958-79-3
M. Wt: 186.21 g/mol
InChI Key: AMOPWISLTWLTGM-UHFFFAOYSA-N
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Description

4-Methylquinoline-2-carboxamide is a chemical compound that belongs to the quinoline family. It is a synthetic compound that has been extensively studied for its potential applications in scientific research. 4-Methylquinoline-2-carboxamide has been found to possess a wide range of biochemical and physiological effects that make it a valuable tool for studying various biological processes.

Mechanism Of Action

Future research will focus on understanding the mechanism of action of 4-Methylquinoline-2-carboxamide at a molecular level.
3. Toxicity Studies: Future research will focus on understanding the toxicity of 4-Methylquinoline-2-carboxamide at different concentrations and in different cell types.
4. Structure-Activity Relationship: Future research will focus on understanding the relationship between the structure of 4-Methylquinoline-2-carboxamide and its biological activity.
Conclusion:
In conclusion, 4-Methylquinoline-2-carboxamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It has been found to possess a wide range of biochemical and physiological effects that make it a valuable tool for studying various biological processes. Future research will focus on developing drugs based on this compound, understanding its mechanism of action, and exploring its potential in a wide range of diseases.

Advantages And Limitations For Lab Experiments

4-Methylquinoline-2-carboxamide has a number of advantages and limitations for use in lab experiments. Some of the key advantages include:
1. High Potency: 4-Methylquinoline-2-carboxamide is a highly potent compound that can be used at low concentrations.
2. Versatility: 4-Methylquinoline-2-carboxamide can be used to study a wide range of biological processes.
3. Stability: 4-Methylquinoline-2-carboxamide is a stable compound that can be stored for long periods of time.
Some of the limitations of using 4-Methylquinoline-2-carboxamide in lab experiments include:
1. Toxicity: 4-Methylquinoline-2-carboxamide can be toxic at high concentrations.
2. Solubility: 4-Methylquinoline-2-carboxamide is not very soluble in water, which can make it difficult to work with in some experiments.
3. Specificity: 4-Methylquinoline-2-carboxamide may not be specific to a particular biological process, which can make it difficult to interpret results.

Future Directions

There are a number of future directions for research on 4-Methylquinoline-2-carboxamide. Some of the key areas of research include:
1. Drug Development: 4-Methylquinoline-2-carboxamide has potential as a therapeutic agent for a number of different diseases. Future research will focus on developing drugs based on this compound.
2.

Scientific Research Applications

4-Methylquinoline-2-carboxamide has been extensively studied for its potential applications in scientific research. It has been found to possess a wide range of biochemical and physiological effects that make it a valuable tool for studying various biological processes. Some of the key areas of research where 4-Methylquinoline-2-carboxamide has been used include:
1. Cancer Research: 4-Methylquinoline-2-carboxamide has been found to possess anti-cancer properties. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
2. Neurological Disorders: 4-Methylquinoline-2-carboxamide has been found to possess neuroprotective properties. It has been shown to protect neurons from oxidative stress and prevent neuronal cell death.
3. Infectious Diseases: 4-Methylquinoline-2-carboxamide has been found to possess anti-viral and anti-bacterial properties. It has been shown to inhibit the replication of viruses and bacteria.

properties

IUPAC Name

4-methylquinoline-2-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H10N2O/c1-7-6-10(11(12)14)13-9-5-3-2-4-8(7)9/h2-6H,1H3,(H2,12,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AMOPWISLTWLTGM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC2=CC=CC=C12)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H10N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80184938
Record name 2-Quinolinecarboxamide, 4-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80184938
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

186.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Methylquinoline-2-carboxamide

CAS RN

30958-79-3
Record name 2-Quinolinecarboxamide, 4-methyl-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030958793
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Quinolinecarboxamide, 4-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80184938
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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